Cas no 295361-05-6 (2-nitro-N-(1-phenylethyl)benzenesulfonamide)

• Product Name: 2-nitro-N-(1-phenylethyl)benzenesulfonamide
• CAS No: 295361-05-6
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 2105425
• PubChem ID: 604309
• Update Time: 2025-04-21

2-nitro-N-(1-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-N-(1-phenylethyl)benzenesulfonamide
• EU-0052119
• N-alpha-methylbenzyl-2-nitrobenzenesulfonamide
• Z45507996
• Benzenesulfonamide, 2-nitro-N-(1-phenylethyl)-
• AB00082318-01
• SCHEMBL11064560
• Cambridge id 5352034
• 295361-05-6
• AKOS000612119
• SR-01000524753
• 2-nitro-N-(1-phenylethyl)benzene-1-sulfonamide
• Oprea1_656872
• 2-Nitro-N-(1-phenylethyl)benzenesulfonamide #
• DA-07246
• SR-01000524753-1
• AKOS016196303
• Oprea1_393456

• Inchi： 1S/C14H14N2O4S/c1-11(12-7-3-2-4-8-12)15-21(19,20)14-10-6-5-9-13(14)16(17)18/h2-11,15H,1H3
• InChI Key： ZHYXXNPABNYAJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.06742811Da
• Monoisotopic Mass: 306.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų